Cas no 2092229-94-0 (3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid)

• Product Name: 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid
• CAS No: 2092229-94-0
• MF: C₆H₅N₃O₂S
• MW: 183.187799215317
• CID: 6447845
• PubChem ID: 131448454
• Update Time: 2025-10-28

3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6498689
• 3-Methylthieno[2,3-d]triazole-5-carboxylic acid
• 3-methyl-3H-thieno[2,3-d][1,2,3]triazole-5-carboxylic acid
• 2092229-94-0
• 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid

• Inchi： 1S/C6H5N3O2S/c1-9-5-3(7-8-9)2-4(12-5)6(10)11/h2H,1H3,(H,10,11)
• InChI Key： OQTVSCBDDJNOKI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1N(C)N=N2

Computed Properties

• Exact Mass: 183.01024758g/mol
• Monoisotopic Mass: 183.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid

Introduction to 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid (CAS No. 2092229-94-0)

3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid, identified by its CAS number 2092229-94-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thieno[2,3-d]triazole class, a scaffold that has been increasingly explored for its potential biological activities. The presence of a carboxylic acid functional group at the 5-position of the triazole ring introduces additional reactivity, making it a valuable intermediate for further derivatization and drug development.

The significance of 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid lies in its versatile applications across multiple domains of chemical biology. Its unique structural features—comprising a thiophene ring fused with a triazole moiety—endow it with the potential to interact with biological targets in novel ways. This has prompted extensive research into its pharmacological properties, particularly in the context of developing new therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid, facilitating its incorporation into diverse chemical libraries and screening programs. The compound’s carboxylic acid group serves as a handle for further functionalization via esterification, amidation, or coupling reactions, allowing chemists to tailor its properties for specific applications. Such modifications have been instrumental in generating derivatives with enhanced bioavailability and target specificity.

In the realm of medicinal chemistry, thieno[2,3-d]triazole derivatives have demonstrated promise as scaffolds for small-molecule drugs due to their ability to modulate various biological pathways. Studies have highlighted their potential in inhibiting enzymes involved in inflammatory responses, viral replication, and cancer progression. For instance, recent research has shown that certain derivatives of this class exhibit inhibitory activity against Janus kinases (JAKs), which are implicated in autoimmune diseases and leukemias. The carboxylic acid derivative 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid is being explored as a precursor for such JAK inhibitors.

The structural motif of thieno[2,3-d]triazole is particularly noteworthy for its ability to engage with proteins through multiple hydrogen bonding interactions and hydrophobic pockets. This feature is critical for achieving high binding affinity and selectivity. Computational studies have predicted that modifications at the 5-position of the triazole ring can significantly influence the compound’s binding mode to biological targets. This has guided the design of analogs with improved pharmacokinetic profiles and reduced off-target effects.

Experimental validation of these hypotheses has involved both in vitro and in vivo assays. In vitro studies have focused on evaluating the compound’s interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Preliminary results suggest that certain derivatives exhibit dose-dependent inhibition of these enzymes, comparable to known anti-inflammatory agents. Furthermore, cellular assays have demonstrated their ability to modulate signaling pathways associated with cell proliferation and apoptosis.

The therapeutic potential of 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid extends beyond anti-inflammatory applications. Emerging evidence suggests its relevance in antiviral and anticancer research. For example, researchers have investigated its interactions with viral proteases and polymerases, identifying compounds that can disrupt viral replication cycles. Similarly, in oncology research, derivatives of this scaffold have shown promise in inhibiting kinases overexpressed in tumor cells. These findings underscore the compound’s versatility as a building block for drug discovery efforts.

The synthesis of 3-Methyl-3H-thieno[2,3-d]-1,2,3-triazole-5-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advances in catalytic methods have streamlined these processes, reducing both reaction times and byproduct formation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the thieno[2,3-d]triazole core efficiently. Additionally, green chemistry principles have been applied to minimize solvent waste and energy consumption during production.

The analytical characterization of this compound relies on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution NMR provides detailed information about its molecular structure and dynamics under different conditions. Meanwhile，MS confirms its molecular weight and fragmentation patterns，ensuring purity standards are met before further use。These analytical methods are critical for ensuring consistency across batches produced under different synthetic conditions。

The pharmacokinetic behavior of thieno[2， 4 d] triazole derivatives， including those derived from 2092229 -94 -0 ， has been studied to optimize their bioavailability。 Factors such as solubility、 metabolic stability，and membrane permeability are carefully evaluated through computational modeling。 These predictions guide experimental testing， where compounds are assessed for their absorption、 distribution、 metabolism，and excretion profiles。 Such efforts aim to identify candidates with favorable pharmacokinetic properties suitable for clinical translation。

In conclusion， 2092229 -94 -0 ， corresponding to 4 - methyl -4 h - thieno [ 23 d ] -1 ， ， - triazole -5 - carboxylic acid ， represents a structurally intriguing molecule with significant therapeutic potential。 Its unique scaffold offers opportunities for designing novel drugs targeting various diseases。 Ongoing research continues to uncover new applications， while advancements in synthetic chemistry enhance accessibility。 As our understanding deepens， so too does the promise that this compound holds for future medical breakthroughs。